Cas no 1236262-72-8 (2-Amino-1-(2-methyl-1-piperidinyl)-1-propanonehydrochloride)

• Product Name: 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanonehydrochloride
• CAS No: 1236262-72-8
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• CID: 1079385
• PubChem ID: 56831811
• Update Time: 2025-06-28

2-Amino-1-(2-methyl-1-piperidinyl)-1-propanonehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride
• 2-amino-1-(2-methylpiperidin-1-yl)propan-1-one;hydrochloride
• AKOS015848306
• 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanonehydrochloride
• 2-amino-1-(2-methylpiperidin-1-yl)propan-1-one hydrochloride
• 1236262-72-8

• MDL： MFCD13561999
• Inchi： 1S/C9H18N2O.ClH/c1-7-5-3-4-6-11(7)9(12)8(2)10;/h7-8H,3-6,10H2,1-2H3;1H
• InChI Key： IUYZQLVUVHLHMR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)N1CCCCC1C

Computed Properties

• Exact Mass: 206.1185909g/mol
• Monoisotopic Mass: 206.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanonehydrochloride

Comprehensive Overview of 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride (CAS No. 1236262-72-8)

2-Amino-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride (CAS No. 1236262-72-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and propanone structural motifs, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its amine functional group, which plays a critical role in interactions with biological targets.

The molecular structure of 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride includes a 2-methylpiperidine moiety, which contributes to its stereochemical complexity. This feature makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its utility in the development of novel central nervous system (CNS) agents, aligning with current trends in neuroscience and drug discovery. The hydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes.

In the context of modern research, CAS No. 1236262-72-8 is frequently discussed in forums and publications focusing on neuropharmacology and drug design. Its potential role in modulating neurotransmitter systems has sparked curiosity among scientists investigating cognitive enhancers and neuromodulators. These topics are highly relevant today, as the demand for innovative treatments for neurological disorders continues to rise.

From a synthetic chemistry perspective, the preparation of 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride involves multi-step organic reactions, including amination and ketone formation. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as stereoselectivity and byproduct formation. These aspects are critical for ensuring reproducibility in laboratory settings and industrial-scale production.

The compound’s physicochemical properties, such as its melting point, solubility profile, and stability, are well-documented in scientific literature. These parameters are essential for formulators and pharmacologists working on preclinical studies. Additionally, its compatibility with various excipients and delivery systems is a subject of ongoing investigation, particularly in the field of controlled-release formulations.

Given the growing interest in personalized medicine, 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride is also being studied for its potential in targeted therapy. Advances in computational chemistry and molecular docking have enabled researchers to predict its interactions with specific proteins, accelerating the drug discovery process. This aligns with the broader shift toward data-driven research in the life sciences.

Safety and regulatory considerations are paramount when working with CAS No. 1236262-72-8. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure laboratory safety. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In summary, 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride represents a promising candidate for further exploration in pharmaceutical research. Its structural features and potential biological activities make it a subject of interest for scientists working on neurological therapeutics and drug development. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs.